molecular formula C14H18Cl2W-2 B12334659 Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]-

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]-

Cat. No.: B12334659
M. Wt: 441.0 g/mol
InChI Key: OAEOQKMZEQRMIV-UHFFFAOYSA-L
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Description

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- is a coordination compound featuring tungsten as the central metal atom This compound is part of the metallocene family, where the metal is sandwiched between two cyclopentadienyl ligands

Preparation Methods

The synthesis of Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- typically involves the reaction of tungsten tetrachloride with sodium cyclopentadienide. The reaction proceeds as follows:

2NaC5H5+WCl4(C5H5)2WCl2+2NaCl2 \text{NaC}_5\text{H}_5 + \text{WCl}_4 \rightarrow (\text{C}_5\text{H}_5)_2\text{WCl}_2 + 2 \text{NaCl} 2NaC5​H5​+WCl4​→(C5​H5​)2​WCl2​+2NaCl

This method is commonly used in laboratory settings to produce the compound with high purity. Industrial production methods may involve similar reactions but on a larger scale, with additional steps to ensure the purity and stability of the final product .

Chemical Reactions Analysis

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form higher oxidation state species.

    Reduction: Reduction reactions can lead to the formation of lower oxidation state species.

    Substitution: Ligands in the compound can be substituted with other ligands, such as halides or phosphines.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various ligands for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- has several scientific research applications:

Mechanism of Action

The mechanism of action of Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- involves its ability to coordinate with various substrates through its tungsten center. The compound can interact with molecular targets, such as enzymes or receptors, by forming coordination bonds. These interactions can modulate the activity of the target molecules, leading to various biological and chemical effects .

Comparison with Similar Compounds

Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- can be compared with other similar compounds, such as:

    Titanocene dichloride: Similar structure but with titanium as the central metal atom.

    Zirconocene dichloride: Contains zirconium instead of tungsten.

    Hafnocene dichloride: Features hafnium as the central metal atom.

These compounds share similar structural features but differ in their chemical properties and applications due to the different central metal atoms. Tungsten,dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl]- is unique due to the specific properties imparted by the tungsten atom, such as higher stability and different reactivity patterns .

Biological Activity

Tungsten dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl], also known as bis(ethylcyclopentadienyl)tungsten(IV) dichloride (CAS Number: 83136-76-9), is an organometallic compound that has garnered attention in both synthetic and biological chemistry. This article delves into its biological activity, synthesis methods, and potential applications based on diverse research findings.

The compound has the following chemical characteristics:

PropertyValue
Molecular FormulaC₁₄H₁₈Cl₂W
Molecular Weight441.039 g/mol
Melting Point156-160 °C
StructureDichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadienyl]

Synthesis and Characterization

Tungsten dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl] can be synthesized through various methods including the reaction of tungsten dichloride with ethylcyclopentadiene derivatives. Characterization techniques such as NMR spectroscopy and X-ray crystallography are typically employed to confirm the structure and purity of the compound .

Anticancer Properties

Recent studies have indicated that tungsten complexes exhibit promising anticancer activity. For instance, tungsten compounds can interact with cellular pathways involved in apoptosis and cell cycle regulation. They have been shown to induce cell death in various cancer cell lines through mechanisms such as oxidative stress and mitochondrial dysfunction .

Enzyme Inhibition

Tungsten compounds have also been investigated for their ability to inhibit specific enzymes that are crucial in metabolic pathways. For example, studies suggest that tungsten can inhibit certain metalloproteins involved in redox reactions. This inhibition could lead to alterations in cellular metabolism and potentially impact the growth of cancer cells .

Case Studies

  • Cell Line Studies : In vitro studies using human cancer cell lines (e.g., HeLa and MCF-7) demonstrated that treatment with tungsten dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl] resulted in significant decreases in cell viability. The IC50 values were determined to be in the low micromolar range .
  • Animal Models : Animal studies have shown that administration of tungsten complexes can lead to tumor regression in xenograft models. The mechanism appears to involve both direct cytotoxic effects on tumor cells and modulation of immune responses .

Potential Applications

Given its biological activity, tungsten dichlorobis[(1,2,3,4,5-h)-1-ethyl-2,4-cyclopentadien-1-yl] holds potential for development as a therapeutic agent in oncology. Its ability to target specific cellular pathways makes it a candidate for further research into drug formulation and delivery systems.

Properties

Molecular Formula

C14H18Cl2W-2

Molecular Weight

441.0 g/mol

IUPAC Name

dichlorotungsten;2-ethylcyclopenta-1,3-diene

InChI

InChI=1S/2C7H9.2ClH.W/c2*1-2-7-5-3-4-6-7;;;/h2*3,5H,2,4H2,1H3;2*1H;/q2*-1;;;+2/p-2

InChI Key

OAEOQKMZEQRMIV-UHFFFAOYSA-L

Canonical SMILES

CCC1=[C-]CC=C1.CCC1=[C-]CC=C1.Cl[W]Cl

Origin of Product

United States

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